Cas no 42242-06-8 (1,2thiazolo3,4-bpyridin-3-amine)

• Product Name: 1,2thiazolo3,4-bpyridin-3-amine
• CAS No: 42242-06-8
• MF: C₆H₅N₃S
• MW: 151.188998937607
• MDL: MFCD08706345
• CID: 927941
• PubChem ID: 297118
• Update Time: 2025-07-21

1,2thiazolo3,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[3,4-b]pyridin-3-amine
• [1,2]thiazolo[3,4-b]pyridin-3-amine
• 3-Aminoisothiazolo[3,4-b]pyridine
• 3-Aminoisothiazol (3,4-b) pyridin
• AC1L6R5O
• CTK1D6460
• Isothiazolo(3,4-b)pyridin-3-amine
• isothiazolo[3,4-b]pyridin-3-ylamine
• NSC167881
• SureCN4067274
• 1,2thiazolo3,4-bpyridin-3-amine
• Z1198182071
• W562JHP4TV
• SB37134
• CS-0308077
• AKOS006290032
• BS-37776
• 42242-06-8
• NSC-167881
• UNII-W562JHP4TV
• NSC 167881
• isothiazolo[3,4-b]pyridin-3-yl-amine
• MFCD08706345
• G70010
• DTXSID40195080
• EN300-106966
• SCHEMBL4067274
• CWHHXMGQVKAHRX-UHFFFAOYSA-N
• DTXCID50117571

• MDL： MFCD08706345
• Inchi： 1S/C6H5N3S/c7-5-4-2-1-3-8-6(4)9-10-5/h1-3H,7H2
• InChI Key： CWHHXMGQVKAHRX-UHFFFAOYSA-N
• SMILES： S1C(=C2C=CC=NC2=N1)N

Computed Properties

• Exact Mass: 151.02055
• Monoisotopic Mass: 151.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.485
• Boiling Point: 336.4°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.785
• PSA: 51.8
• LogP: 1.85470
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2thiazolo3,4-bpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,2thiazolo3,4-bpyridin-3-amine

Introduction to 1,2-thiazolo[3,4-bpyridin-3-amine (CAS No. 42242-06-8): Applications and Recent Research Developments

The compound 1,2-thiazolo[3,4-bpyridin-3-amine (CAS No. 42242-06-8) represents a fascinating heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This compound, characterized by its fused thiazole and pyridine rings, has garnered attention due to its unique structural properties and versatile biological activities. The presence of an amine functional group at the 3-position of the thiazole ring enhances its reactivity, making it a valuable scaffold for drug design and development.

Recent advancements in medicinal chemistry have highlighted the importance of 1,2-thiazolo[3,4-bpyridin-3-amine as a key intermediate in synthesizing novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been exploited in the development of compounds with potential applications in treating various diseases. For instance, studies have demonstrated its role in modulating inflammatory pathways and antioxidant mechanisms, which are crucial in combating chronic illnesses.

The structural motif of 1,2-thiazolo[3,4-bpyridin-3-amine is particularly noteworthy for its ability to form stable complexes with metal ions. This property has been leveraged in the development of metallo-drugs, where the compound serves as a ligand to enhance the efficacy and selectivity of metal-based therapeutics. Such applications are particularly relevant in oncology, where targeted therapy is a cornerstone of modern cancer treatment.

In addition to its pharmaceutical applications, 1,2-thiazolo[3,4-bpyridin-3-amine has shown promise in material science. Its ability to act as a chelating agent for transition metals has been utilized in the synthesis of catalysts for organic transformations. These catalysts are essential in industrial processes that require efficient and sustainable chemical reactions. The compound's stability under various conditions makes it an attractive candidate for developing next-generation catalytic systems.

Recent research has also explored the antimicrobial properties of derivatives of 1,2-thiazolo[3,4-bpyridin-3-amine. Studies have indicated that modifications at the amine group can significantly enhance the compound's ability to inhibit bacterial and fungal growth. This finding is particularly relevant in light of the growing concern over antibiotic resistance. The development of novel antimicrobial agents is critical for maintaining public health and addressing emerging infectious diseases.

The synthesis of 1,2-thiazolo[3,4-bpyridin-3-amine involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the condensation of thioamides with appropriate pyridine derivatives under controlled conditions. The resulting intermediate undergoes further functionalization to introduce the amine group at the 3-position of the thiazole ring. This synthetic route underscores the compound's versatility as a building block for more complex molecules.

The pharmacokinetic properties of 1,2-thiazolo[3,4-bpyridin-3-amine have been thoroughly investigated to optimize its therapeutic potential. Studies have focused on understanding how variations in its structure affect its absorption, distribution, metabolism, and excretion (ADME) profiles. These insights are crucial for designing drugs that exhibit favorable pharmacokinetic properties and improved patient outcomes.

Future research directions for 1,2-thiazolo[3,4-bpyridin-3-amine include exploring its role in neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into these mechanisms could lead to novel therapeutic strategies for these debilitating disorders.

The environmental impact of synthesizing and utilizing 1,2-thiazolo[3,4-bpyridin-3-amine is another area of growing interest. Researchers are increasingly focusing on developing greener synthetic methods that minimize waste and reduce energy consumption. Such efforts align with broader sustainability goals in the chemical industry and contribute to environmentally responsible drug development.

In conclusion,1,2-thiazolo[3,4-bpyridin-3-amine (CAS No. 42242-06-8) is a multifaceted compound with significant applications across pharmaceuticals, material science, and environmental chemistry. Its unique structural features and biological activities make it a valuable tool for researchers seeking to develop innovative solutions to global challenges. As scientific understanding continues to evolve,1-Thiazole[3H]-BPyridineAmine derivatives will undoubtedly play an increasingly important role in shaping the future of chemical research and drug discovery.